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Compound of Interest

Compound Name: 1-Phenyl-2,5-dihydro-1H-pyrrole

Cat. No.: B171779

Essential Safety and Handling Guide for 1-
Phenyl-2,5-dihydro-1H-pyrrole

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 1-Phenyl-2,5-
dihydro-1H-pyrrole. The following guidance is based on the safety information for structurally
similar compounds, including 1-Phenyl-1H-pyrrole-2,5-dione and 2,5-Dimethyl-1-phenylpyrrole.
It is imperative to handle this compound with caution in a controlled laboratory environment.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals handling 1-Phenyl-2,5-dihydro-1H-pyrrole.

Hazard Summary and Precautionary Measures

Based on analogous compounds, 1-Phenyl-2,5-dihydro-1H-pyrrole is anticipated to be
harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1][2]
Therefore, appropriate precautions must be taken to minimize exposure.

Precautionary Statements:
e Wash hands and any exposed skin thoroughly after handling.[3]

e Do not eat, drink, or smoke when using this product.[2][3]
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[2][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Use only outdoors or in a well-ventilated area.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

Store in a locked up, cool, dry, and well-ventilated place with the container tightly closed.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is critical to ensure safety. The following table summarizes the

recommended PPE for handling 1-Phenyl-2,5-dihydro-1H-pyrrole.

Protection Type

Recommended Equipment

Standards/Specifications

Eye and Face

Chemical safety goggles or a
face shield.[1]

Conforming to EN166 (EU) or
NIOSH (US) approved
standards.

Skin

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab

coat or protective suit.[1]

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
working outside a fume hood
or if dust/aerosols are

generated.[1]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[1]

Operational and Disposal Plans

Handling and Storage:

e All handling of 1-Phenyl-2,5-dihydro-1H-pyrrole should be conducted in a well-ventilated

chemical fume hood.[1]

e Avoid the generation of dust and aerosols.
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» Containers should be kept tightly closed and stored in a cool, dry place away from
incompatible substances such as strong oxidizing agents.[1]

Spill Management:

In case of a spill, evacuate the area.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,
labeled container for disposal.[5]

Ventilate the area and wash the spill site after material pickup is complete.
Disposal:

o Dispose of waste materials in accordance with all applicable federal, state, and local
environmental regulations.

» Contents and containers should be disposed of at an approved waste disposal plant.[3][4]
Contaminated packaging should be treated as the chemical itself.

First Aid Measures

« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[1][3]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.
Remove contaminated clothing and wash it before reuse.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get
medical help if you feel unwell.[2]

Physicochemical Data (Based on Analogs)
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The following table summarizes key physicochemical data for structurally related compounds to
provide an estimate of the properties of 1-Phenyl-2,5-dihydro-1H-pyrrole.

1-Phenyl-1H-pyrrole-2,5-

Property _ 1-Phenylpyrrole
dione

Molecular Formula C10H7NO:2 C1oH9oN

Molecular Weight 173.17 g/mol 143.19 g/mol

Appearance Yellow needles Solid

Melting Point 86-90 °C[3] 58-60 °C

Boiling Point 162-163 °C @ 12 mmHg[3] 234 °C

Solubility Slightly soluble in water[1] Not specified

Safe Handling Workflow
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Safe Handling Workflow for 1-Phenyl-2,5-dihydro-1H-pyrrole
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Caption: Workflow for the safe handling of 1-Phenyl-2,5-dihydro-1H-pyrrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Phenyl-1H-pyrrole-2,5-dione(941-69-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 2. echemi.com [echemi.com]
» 3. fishersci.com [fishersci.com]
e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. 1-Phenyl-2,5-dihydro-1H-pyrrole | CLOH11N | CID 5060439 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-Phenyl-
2,5-dihydro-1H-pyrrole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b171779#personal-protective-equipment-for-handling-
1-phenyl-2-5-dihydro-1h-pyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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